Cas no 20628-09-5 (Ethanone,1-(7-methoxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-)

Ethanone,1-(7-methoxy-2,2-dimethyl-2H-1-benzopyran-6-yl)- Properties

Names and Identifiers

• Ethanone,1-(7-methoxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-
• Encecalin
• 1-(7-methoxy-2,2-dimethylchromen-6-yl)ethanone
• 6-Acetyl-7-methoxy-2
• [ "6-Acetyl-7-methoxy-2", "2-dimethylchromene" ]
• SCHEMBL4310132
• DTXSID90942824
• 1-(7-Methoxy-2,2-dimethyl-2H-1-benzopyran-6-yl)ethanone; Encecalin; NSC 603929
• CS-0024253
• Ketone, 7-methoxy-2,2-dimethyl-2H-1-benzopyran-6-yl methyl
• Encecalin (methyleupatoriochromene)
• C09005
• CHEBI:4789
• 1-(7-Methoxy-2,2-dimethyl-2H-1-benzopyran-6-yl)ethanone
• AC1L3FTK
• CHEMBL451983
• 1-(7-methoxy-2,2-dimethyl-chromen-6-yl)ethanone
• NSC-603929
• AKOS032948499
• 1-(7-Methoxy-2,2-dimethyl-2H-chromen-6-yl)ethan-1-one
• 1-(7-methoxy-2,2-dimethyl-2h-chromen-6-yl)ethanone
• AC1Q5GA2
• WXVLCNREBFDEKS-UHFFFAOYSA-N
• ACon1_002222
• 20628-09-5
• 6-acetyl-7-methoxy-2,2-dimethylchromene
• FS-9538
• MEGxp0_001567
• NSC603929
• 1-(7-Methoxy-2,2-dimethyl-2H-chromen-6-yl)-ethanone
• Q27106480
• HY-N3805
• NSC 603929
• 1-(7-Methoxy-2,2-dimethyl-2H-1-benzopyran-6-yl)ethan-1-one
• DA-52889
• +Expand

• InChIKey： WXVLCNREBFDEKS-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H16O3/c1-9(15)11-7-10-5-6-14(2,3)17-12(10)8-13(11)16-4/h5-8H,1-4H3
• SMILES： COC1C(C(=O)C)=CC2C=CC(C)(C)OC=2C=1

Computed Properties

• Exact Mass: 232.10998
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 232.11
• Heavy Atom Count: 17
• Complexity: 332
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• LogP: 3.08200
• PSA: 35.53
• Refractive Index: 1.524
• Boiling Point: 367.7°C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 167.6°C
• Color/Form: Oil
• Density: 1.082

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether